Cas no 1849458-17-8 ((3R)-3-acetamido-3-(3-iodophenyl)propanoic acid)

• Product Name: (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid
• CAS No: 1849458-17-8
• MF: C₁₁H₁₂INO₃
• MW: 333.122355461121
• CID: 5686022
• PubChem ID: 165914921
• Update Time: 2025-06-11

(3R)-3-acetamido-3-(3-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-24277232
• (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid
• 1849458-17-8

• Inchi： 1S/C11H12INO3/c1-7(14)13-10(6-11(15)16)8-3-2-4-9(12)5-8/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m1/s1
• InChI Key： KKBHSVIPHYTFSN-SNVBAGLBSA-N
• SMILES： IC1=CC=CC(=C1)[C@@H](CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 332.98619g/mol
• Monoisotopic Mass: 332.98619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid

Recent Advances in the Study of (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid (CAS: 1849458-17-8)

The compound (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid (CAS: 1849458-17-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, providing a deeper understanding of its pharmacological profile.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthetic route for (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid, emphasizing its high enantiomeric purity and scalability. The researchers employed asymmetric catalysis to achieve the desired stereochemistry, which is critical for its biological activity. The study also reported the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's role as a potent inhibitor of a specific enzyme involved in inflammatory pathways. The iodophenyl moiety was found to interact with a hydrophobic pocket in the enzyme's active site, leading to significant inhibition. This finding was supported by molecular docking simulations and in vitro assays, which demonstrated a nanomolar range of inhibitory activity. These results suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

Furthermore, a 2024 study explored the use of (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid in targeted drug delivery systems. The compound's ability to bind selectively to certain cell surface receptors was leveraged to enhance the delivery of anticancer agents. Preliminary in vivo studies showed improved tumor targeting and reduced off-target effects, highlighting its potential in oncology. The study also noted the compound's low toxicity profile, a crucial factor for clinical translation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid. Researchers are currently investigating prodrug strategies and formulation techniques to improve its bioavailability and half-life. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (3R)-3-acetamido-3-(3-iodophenyl)propanoic acid (CAS: 1849458-17-8) represents a promising scaffold in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable tool for developing novel therapeutics. Future research should focus on elucidating its mechanisms of action and exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in advancing chemical biology and pharmaceutical sciences.